Cas no 1609401-10-6 ([(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride)

• Product Name: [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride
• CAS No: 1609401-10-6
• MF: C₅H₁₂ClNO₃S
• MW: 201.671679496765
• MDL: MFCD26954701
• CID: 4608413
• Update Time: 2025-11-01

[(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [trans-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride
• [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride
• (3S,4S)-4-methoxy-1,1-dioxothiolan-3-amine;hydrochloride

• MDL： MFCD26954701
• Inchi： 1S/C5H11NO3S.ClH/c1-9-5-3-10(7,8)2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： ZAKKOQKZGDVKGA-TYSVMGFPSA-N
• SMILES： Cl.S1(C[C@H]([C@@H](C1)N)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 77.8

Additional information on [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride

[(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride (CAS No. 1609401-10-6): An Overview of Its Structure, Properties, and Applications

[(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride (CAS No. 1609401-10-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent advancements in the study of this compound.

Chemical Structure and Synthesis: The compound [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride is a chiral amine derivative with a thienyl ring system. The presence of the methoxy group and the dioxido moiety contributes to its distinct chemical properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the thienyl ring, introduction of the methoxy group, and subsequent amination followed by hydrochloride salt formation. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, making it more feasible for large-scale production.

Physical Properties: [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride is a white crystalline solid with a melting point of approximately 220°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound's solubility profile makes it suitable for various pharmaceutical formulations, including oral and injectable dosage forms. Additionally, its stability under different conditions has been extensively studied to ensure its reliability in drug development processes.

Biological Activity: One of the key areas of interest for [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride is its biological activity. Research has shown that this compound exhibits potent activity against various targets relevant to neurological disorders. For instance, it has been found to modulate specific neurotransmitter receptors and ion channels, which are implicated in conditions such as depression and anxiety. Recent studies have also explored its potential as an antagonist for certain G protein-coupled receptors (GPCRs), opening up new avenues for drug discovery.

Clinical Applications: The therapeutic potential of [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride has been evaluated in preclinical models and early-stage clinical trials. Preliminary results indicate that it may have beneficial effects in treating neuropsychiatric disorders. For example, it has shown promise in reducing symptoms of depression and anxiety in animal models without significant side effects. These findings have sparked interest among researchers and pharmaceutical companies to further investigate its safety and efficacy in human trials.

Safety and Toxicology: Ensuring the safety of any new compound is crucial before it can be considered for clinical use. Extensive toxicological studies have been conducted on [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride. These studies have demonstrated that the compound has a favorable safety profile at therapeutic doses. However, like any pharmaceutical agent, it may still exhibit some side effects at higher concentrations or with prolonged use. Ongoing research aims to identify any potential long-term effects and optimize dosing regimens to minimize adverse reactions.

Current Research Trends: The field of medicinal chemistry is rapidly evolving, and new insights into the structure-activity relationships (SAR) of compounds like [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride are continuously emerging. Recent advancements in computational methods and high-throughput screening technologies have facilitated the identification of novel derivatives with enhanced potency and selectivity. These efforts are crucial for developing more effective treatments for neurological disorders.

Conclusion: In summary, [(3S,4S)-4-Methoxy-1,1-dioxidotetrahydro-3-thienyl]amine hydrochloride (CAS No. 1609401-10-6) is a promising compound with unique structural features and potential therapeutic applications in the treatment of neuropsychiatric disorders. Its well-defined chemical structure, favorable physical properties, and promising biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant potential to contribute to the advancement of modern medicine.